![molecular formula C9H11NO5S B8730728 2-[(4-Nitrophenyl)methanesulfonyl]ethan-1-ol CAS No. 90610-85-8](/img/structure/B8730728.png)
2-[(4-Nitrophenyl)methanesulfonyl]ethan-1-ol
Cat. No. B8730728
M. Wt: 245.25 g/mol
InChI Key: RXZQTNXHORUWIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07884098B2
Procedure details
A suspension of 2-{[(4-Nitrophenyl)methyl]sulfonyl}ethanol (Intermediate 148, 7.64 g, 46.3 mmol theoretical) and 10 wt % Pd/C (788 mg) in MeOH was stirred under an atmosphere of H2 at room temperature for 2 h, then filtered through a pad of celite. The filtrate was concentrated in vacuo, and the orange residue was recrystallized from MeOH/Et2O to give the desired product as light yellow crystals (3.65 g, 17.0 mmol, 37% over 3 steps). MS: M(C9H13NO3S)=215.27, (M+H)+=216.0.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([CH2:10][S:11]([CH2:14][CH2:15][OH:16])(=[O:13])=[O:12])=[CH:6][CH:5]=1)([O-])=O>CO.[Pd]>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([CH2:10][S:11]([CH2:14][CH2:15][OH:16])(=[O:13])=[O:12])=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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7.64 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)CS(=O)(=O)CCO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)CS(=O)(=O)CCO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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788 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred under an atmosphere of H2 at room temperature for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered through a pad of celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the orange residue was recrystallized from MeOH/Et2O
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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NC1=CC=C(C=C1)CS(=O)(=O)CCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 17 mmol | |
| AMOUNT: MASS | 3.65 g | |
| YIELD: PERCENTYIELD | 37% | |
| YIELD: CALCULATEDPERCENTYIELD | 36.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
